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Compound of Interest

Compound Name: Toluenediisocyanate

Cat. No.: B8661334 Get Quote

Toluenediisocyanate (TDI) is an aromatic organic compound widely utilized in the production

of polyurethanes.[1] For professionals in research, drug development, and science, a thorough

understanding of its chemical properties, structure, and handling is paramount, particularly due

to its high reactivity and significant health implications. This guide provides an in-depth

overview of the core technical aspects of TDI, focusing on its commercially significant isomers:

2,4-Toluenediisocyanate and 2,6-Toluenediisocyanate.

Chemical Identification and Properties
TDI is produced and handled primarily as a mixture of its 2,4 and 2,6 isomers, most commonly

in an 80:20 ratio (TDI-80/20).[2][3][4] Pure 2,4-TDI is also produced.[5] All isomers of TDI are

colorless to pale-yellow liquids, though commercial samples may appear yellow.[2][6] They

possess a characteristic sharp, pungent odor.[6][7] The isocyanate (-NCO) groups are highly

reactive, particularly with nucleophiles containing active hydrogen, such as alcohols, amines,

and water, to form urethanes, ureas, and other derivatives.[2] The isocyanate group at the 4-

position in 2,4-TDI is approximately four times more reactive than the group at the 2-position.[2]

Table 1: Chemical Identifiers for Toluenediisocyanate Isomers
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Identifier
2,4-
Toluenediisocyanat
e

2,6-
Toluenediisocyanat
e

TDI Mixture (80/20)

CAS Number 584-84-9[2][5][8] 91-08-7[2][5][9] 26471-62-5[3][5]

Molecular Formula C₉H₆N₂O₂[2][8] C₉H₆N₂O₂[9][10][11] C₉H₆N₂O₂[12]

Molecular Weight 174.16 g/mol [7][8][13] 174.16 g/mol [9][10] 174.16 g/mol

IUPAC Name
2,4-Diisocyanato-1-

methylbenzene[2][8]

1,3-Diisocyanato-2-

methylbenzene[8][10]
Not Applicable

Synonyms

4-Methyl-m-phenylene

diisocyanate,

Tolylene-2,4-

diisocyanate[7][8]

2-Methyl-m-phenylene

diisocyanate,

Tolylene-2,6-

diisocyanate[8][10]

TDI 80/20[4][12]

Table 2: Physical and Chemical Properties of Toluenediisocyanate Isomers

Property 2,4-Toluenediisocyanate 2,6-Toluenediisocyanate

Physical State
Colorless to pale yellow liquid

or solid[6][14]

Colorless to pale yellow

liquid[10][11]

Melting Point 20.5 °C to 22 °C[7][15] 18.3 °C[15]

Boiling Point 251 °C at 760 mmHg[14][15] 129–133 °C at 18 mmHg[15]

Density
1.2244 g/mL at 20-25 °C[6][14]

[15]
1.226 g/mL at 20 °C[3]

Vapor Pressure 0.023 mmHg at 25 °C[15] Not available

Flash Point 132 °C (270 °F)[6][14] 110 °C (230 °F)

Water Solubility
Decomposes, reacts to release

CO₂[7][14]
Reacts with water[16]

Explosive Limits 0.9 - 9.5%[14][15] Not available
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Molecular Structure
The core structure of TDI consists of a toluene molecule (a benzene ring substituted with a

methyl group) with two isocyanate functional groups attached to the aromatic ring. The relative

positions of these isocyanate groups define the isomer.

Caption: Simplified 2D structures of 2,4-TDI and 2,6-TDI isomers.

Synthesis Pathway
The industrial synthesis of TDI is a well-established multi-step process that begins with toluene.

[2][17] The process is hazardous, primarily due to the use of phosgene, and requires stringent

safety controls.[17]

Nitration: Toluene is treated with a mixture of nitric and sulfuric acids to produce

dinitrotoluene (DNT). The conditions of this reaction determine the resulting isomer ratio of

DNT, which in turn dictates the final TDI isomer ratio (e.g., 80:20 or 65:35).[17][18]

Hydrogenation: The DNT is then catalytically hydrogenated to produce toluenediamine

(TDA).[17]

Phosgenation: In the final step, TDA is reacted with phosgene (COCl₂) in an inert solvent to

form TDI.[2][18] This reaction produces hydrogen chloride (HCl) as a significant byproduct.[2]
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Caption: Industrial synthesis workflow for Toluenediisocyanate (TDI).
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Experimental Protocols: Analytical Determination
Accurate quantification of TDI isomers is crucial for both industrial quality control and

environmental/occupational health monitoring. High-Performance Liquid Chromatography

(HPLC) is a standard and sensitive method for this purpose, often requiring derivatization due

to the high reactivity of the isocyanate groups.[19][20][21]

Protocol: HPLC Analysis of TDI in Air Samples

This protocol outlines a common method for analyzing airborne TDI, relevant for occupational

exposure assessment. The principle involves drawing air through a collection medium where

TDI is derivatized, followed by extraction and HPLC analysis.

1. Sample Collection and Derivatization:

Apparatus: A calibrated personal sampling pump connected to an impinger or a coated filter.

Reagent: A solution of 1-(2-methoxyphenyl)piperazine (1-2MPP) or a similar derivatizing

agent in a suitable solvent (e.g., acetonitrile).[22]

Procedure: Draw a known volume of air (e.g., 1 L/min for 15 minutes) through the impinger

containing the derivatizing agent. The TDI reacts immediately to form a stable urea

derivative.

2. Sample Preparation:

Transfer the impinger solution to a volumetric flask and dilute to a known volume with the

solvent.

If a coated filter was used, extract the derivative by sonicating the filter in a known volume of

solvent.

Filter the resulting solution through a 0.45 µm syringe filter to remove particulates before

analysis.

3. HPLC Analysis:
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Instrument: A High-Performance Liquid Chromatograph equipped with a UV or fluorescence

detector.

Column: A C18 reverse-phase column is typically used.

Mobile Phase: A gradient of acetonitrile and water is commonly employed to separate the

2,4- and 2,6-TDI derivatives.

Injection: Inject a known volume (e.g., 10-20 µL) of the prepared sample.

Detection: Monitor the column effluent at a wavelength appropriate for the derivative (e.g.,

~254 nm for UV detection).

4. Calibration and Quantification:

Prepare a series of calibration standards by reacting known amounts of 2,4-TDI and 2,6-TDI

with the derivatizing agent.

Generate a calibration curve by plotting the peak area against the concentration for each

isomer derivative.

Quantify the amount of each TDI isomer in the air sample by comparing its peak area to the

calibration curve.
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Caption: General workflow for the analysis of TDI isomers using HPLC.
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Relevance in Research and Drug Development
While TDI is not a therapeutic agent, its relevance to the scientific and drug development

community stems from several areas:

Toxicology and Occupational Health: TDI is a potent respiratory sensitizer, and chronic

exposure can lead to occupational asthma, decreased lung function, and other adverse

health effects.[23] It is classified as a possible human carcinogen by the International Agency

for Research on Cancer (IARC).[23] Researchers study its mechanisms of toxicity to

understand chemical-induced sensitization and to develop better biomarkers of exposure

and effect.

Hapten Chemistry: In immunology, TDI is a well-known hapten.[10] It is a small molecule that

can elicit an immune response only when attached to a large carrier protein. This property

makes it a useful model compound for studying the mechanisms of allergic contact

dermatitis and chemical-induced asthma.

Biomaterials: Polyurethanes derived from TDI are explored for various biomedical

applications. While direct use of TDI-based polymers in drug delivery systems is limited due

to potential toxicity from residual monomers, research into creating biocompatible and

biodegradable polyurethanes often involves understanding the fundamental chemistry of

isocyanates like TDI.

Safety and Handling
TDI is highly toxic and requires strict safety protocols.[7][23]

Exposure Routes: The primary route of occupational exposure is inhalation of the vapor.[23]

Skin contact can also cause irritation and sensitization.[14]

Health Hazards:

Acute: Severe irritation of the eyes, skin, and respiratory tract.[14][23] High concentrations

can cause chemical bronchitis, pulmonary edema, and may be fatal.[21]

Chronic: The most significant chronic effect is respiratory sensitization, leading to asthma-

like symptoms upon subsequent low-level exposure.[23]
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Personal Protective Equipment (PPE): When handling TDI, a comprehensive set of PPE is

mandatory. This includes:

Respiratory Protection: A full-face respirator with an appropriate organic vapor cartridge is

essential.

Hand Protection: Chemical-resistant gloves (e.g., butyl rubber, laminate film).

Eye Protection: Chemical splash goggles and a face shield.

Skin Protection: A chemical-resistant suit or apron.

Handling and Storage: TDI should be stored in a cool, dry, well-ventilated area in tightly

sealed containers, often under an inert atmosphere (e.g., nitrogen) to prevent reaction with

moisture.[6][7] It reacts violently with bases, amines, and alcohols.[16] The reaction with

water evolves carbon dioxide gas, which can lead to dangerous pressure buildup in sealed

containers.[6][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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